(R,R)-i-Pr-DUPHOS
Overview
Description
Optical rotation devation ± 13
Scientific Research Applications
Platinum-Catalyzed Asymmetric Alkylation
(R,R)-i-Pr-DUPHOS is used as a catalyst precursor in platinum-catalyzed asymmetric alkylation. This process involves the alkylation of racemic secondary phosphines with benzyl halides in the presence of a base to yield enantioenriched tertiary phosphines. This method has shown good enantioselectivity and rac/meso diastereoselection, making it valuable in the synthesis of chiral diphosphines (Scriban & Glueck, 2006).
Mechanism and Origin of Enantioselectivity in Alkylation
Further research into the mechanism of the platinum-catalyzed asymmetric alkylation mediated by this compound has provided insights into the process. Studies on the stoichiometric steps involved have proposed a detailed mechanism, enhancing the understanding of the catalysis and the factors contributing to its enantioselectivity (Scriban et al., 2007).
Enantioselective Intermolecular Hydroacylation
The use of this compound in rhodium(I) catalysis has been explored for enantioselective intermolecular hydroacylation. This application involves the combination of beta-S-aldehydes and 1,3-disubstituted allenes to produce nonconjugated enone products with high yields and enantioselectivity (Osborne et al., 2008).
Catalytic Asymmetric Intramolecular Hydrosilylation
A cationic rhodium(I) catalyst with this compound has been utilized for the catalytic asymmetric intramolecular hydrosilylation of α- and β-hydroxyketones. This method has achieved the product diols with high enantioselectivity, demonstrating the ligand's efficacy in asymmetric synthesis (Burk & Feaster, 1992).
Structure and Reactivity in Platinum Bis(phospholane) Complexes
Research into the structure and reactivity of platinum complexes with this compound as a ligand has provided valuable insights. This includes the preparation of analogous complexes with different bis(phospholane) ligands and Pt-hydrocarbyl groups, which helps in understanding the relationships between structure, reactivity, and selectivity in catalytic reactions (Guino-o et al., 2012).
Future Directions
Properties
IUPAC Name |
(2R,5R)-1-[2-[(2R,5R)-2,5-di(propan-2-yl)phospholan-1-yl]phenyl]-2,5-di(propan-2-yl)phospholane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H44P2/c1-17(2)21-13-14-22(18(3)4)27(21)25-11-9-10-12-26(25)28-23(19(5)6)15-16-24(28)20(7)8/h9-12,17-24H,13-16H2,1-8H3/t21-,22-,23-,24-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBVGOQHQBUPSGX-MOUTVQLLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1CCC(P1C2=CC=CC=C2P3C(CCC3C(C)C)C(C)C)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@H]1CC[C@@H](P1C2=CC=CC=C2P3[C@H](CC[C@@H]3C(C)C)C(C)C)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H44P2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70462510 | |
Record name | (R,R)-i-Pr-DUPHOS | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70462510 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
418.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
136705-65-2 | |
Record name | 1,2-Bis[(2R,5R)-2,5-diisopropylphospholan-1-yl]benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=136705-65-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (R,R)-i-Pr-DUPHOS | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70462510 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (+)-1,2-Bis((2R,5R)-2,5-di-i-propylphospholano)benzene, 98+% (R,R)-i-Pr | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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